Cas no 155653-85-3 ((2a,3beta)-2,3-Dihydroxy-urs-12-en-28-oic acidb-D-glucopyranosylester)

• Product name: (2a,3beta)-2,3-Dihydroxy-urs-12-en-28-oic acidb-D-glucopyranosylester
• CAS No: 155653-85-3
• MF: C₃₆H₅₈O₉
• MW: 634.840332508087
• CID: 65416
• PubChem ID: 44433734

(2a,3beta)-2,3-Dihydroxy-urs-12-en-28-oic acidb-D-glucopyranosylester Chemical and Physical Properties

Names and Identifiers

• (2alpha,3beta)-2,3-Dihydroxy-urs-12-en-28-oic acid beta-D-glucopyranosyl ester
• (2α,3β)-2,3-Dihydroxy-urs-12-en-28-oic acid b-D-glucopyranosyl ester; (2alpha,3beta)-2,3-Dihydroxy-urs-12-en-28-oic acid b-D-glucopyranosyl ester
• (2α,3β)-2,3-Dihydroxy-urs-12-en-28-oic acid b-D-glucopyranosyl ester
• (2alpha,3beta)-2,3-Dihydroxy-urs-12-en-28-oic acid b-D-glucopyranosyl ester
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1S,2R,4aS,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-10,11-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylate
• CHEMBL235877
• 155653-85-3
• (2a,3beta)-2,3-Dihydroxy-urs-12-en-28-oic acidb-D-glucopyranosylester

• Inchi： 1S/C36H58O9/c1-18-10-13-36(31(43)45-30-28(41)27(40)26(39)22(17-37)44-30)15-14-34(6)20(25(36)19(18)2)8-9-24-33(5)16-21(38)29(42)32(3,4)23(33)11-12-35(24,34)7/h8,18-19,21-30,37-42H,9-17H2,1-7H3/t18-,19+,21-,22-,23?,24-,25+,26-,27+,28-,29+,30+,33+,34-,35-,36+/m1/s1
• InChI Key： HZKJZYRLLBKBHA-GUQPSZBCSA-N
• SMILES： OC[C@H]1O[C@@H](OC([C@@]23CC[C@]4([C@@]5(CCC6C([C@@H]([C@H](C[C@]6(C)[C@]5([H])CC=C4[C@@]2([H])[C@H]([C@@H](CC3)C)C)O)O)(C)C)C)C)=O)[C@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 634.40808342g/mol
• Monoisotopic Mass: 634.40808342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 4
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 157Ų